Cas no 1804695-59-7 (4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride)

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride is a highly reactive pyridine derivative, primarily used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure features a nitropyridine core with a cyano group and a difluoromethyl substituent, enhancing its utility in nucleophilic substitution and cross-coupling reactions. The carbonyl chloride moiety provides excellent reactivity for amidation and esterification processes. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its electron-withdrawing groups, which facilitate selective functionalization. Its stability under controlled conditions ensures consistent performance in multi-step synthetic routes. Suitable for research and industrial-scale applications requiring precise electrophilic reagents.

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride structure

1804695-59-7 structure

Product Name:4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride

CAS No:1804695-59-7

MF:C₈H₂ClF₂N₃O₃

MW:261.569587230682

CID:4806971

Update Time:2025-06-08

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride
- Inchi： 1S/C8H2ClF2N3O3/c9-7(15)6-5(8(10)11)3(2-12)1-4(13-6)14(16)17/h1,8H
- InChI Key： ZYPHHBUDMHSNIT-UHFFFAOYSA-N
- SMILES： ClC(C1C(C(F)F)=C(C#N)C=C([N+](=O)[O-])N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 2.2
Topological Polar Surface Area: 99.6

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029040843-1g	4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride	1804695-59-7	97%	1g	$1,490.00	2022-04-01

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride

Comprehensive Overview of 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1804695-59-7)

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1804695-59-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique nitro and cyano functional groups, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure, featuring a difluoromethyl group, enhances its reactivity and makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride has surged due to its applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors targeting enzymes involved in inflammatory diseases and cancer pathways. Additionally, its nitropyridine core is being explored for developing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of CAS 1804695-59-7 involves multi-step organic reactions, including chlorination and nitration, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Given its sensitivity to moisture, proper storage conditions—such as anhydrous environments and low temperatures—are essential to maintain its stability.

From an SEO perspective, users frequently search for terms like "4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride uses", "CAS 1804695-59-7 synthesis", and "nitropyridine derivatives in medicine". These queries reflect the growing interest in custom synthesis and high-value intermediates for industrial and academic research. The compound’s versatility also aligns with trending topics like green chemistry and sustainable agrochemicals, making it a focal point for innovation.

In conclusion, 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1804695-59-7) represents a cutting-edge chemical entity with broad potential across multiple disciplines. Its molecular design and functional groups offer endless possibilities for researchers aiming to address global challenges in healthcare and agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.